Ethyl 5-methyl-1,1-dioxo-1,6-dihydro-1lambda~6~,2,6-thiadiazine-3-carboxylate

• IUPAC Name: ethyl 3-methyl-1,1-dioxo-2H-1,2,6-thiadiazine-5-carboxylate
• InChI: InChI=1S/C7H10N2O4S/c1-3-13-7(10)6-4-5(2)8-14(11,12)9-6/h4,8H,3H2,1-2H3
• InChI Key: XPFJZWOGEBQAHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NS(=O)(=O)NC(=C1)C
• Molecular Formula: C7H10N2O4S
• DSSTOX Substance ID: DTXSID00594737
• Molecular Weight: 218.23 g/mol
• CAS No.: 5863-20-7

Description

Ethyl 5-methyl-1,1-dioxo-1,6-dihydro-1lambda~6~,2,6-thiadiazine-3-carboxylate is a useful research compound. Its molecular formula is C7H10N2O4S and its molecular weight is 218.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of New Derivatives

Ethyl 5-methyl-1,1-dioxo-1,6-dihydro-1λ6,2,6-thiadiazine-3-carboxylate has been used in the synthesis of new pyrido and thiadiazine derivatives. These derivatives have potential applications in various chemical reactions and processes. For instance, Ahmed (2002) demonstrated the synthesis of new pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives using a similar compound (Ahmed, 2002).

Biological Evaluation

Anekal and Biradar (2017) conducted a biological evaluation of novel Indolyl 4-thiazolidinones bearing thiadiazine nucleus, synthesized from a similar compound. These compounds were tested for their antimicrobial, analgesic, and anti-inflammatory activities, showing significant potential in pharmaceutical applications (Anekal & Biradar, 2017).

Regioselective Synthesis

Hanzlowsky et al. (2003) explored the regioselective synthesis of ethyl pyrazolecarboxylates, highlighting the versatility of such compounds in creating a variety of chemical structures (Hanzlowsky et al., 2003).

Potential Inhibitors

Meyer and Skibo (1979) examined similar compounds as potential transition-state analogue inhibitors of xanthine oxidase and guanine aminohydrolase. This study underscores the potential medicinal applications of these compounds (Meyer & Skibo, 1979).

Safety and Hazards

This compound is classified as an irritant. More detailed safety information and potential hazards can be found in its MSDS.